4-(Pyrrolidin-1-yl)-2-{4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl}pyrimidine

• IUPAC Name: 6-[4-(4-pyrrolidin-1-ylpyrimidin-2-yl)piperazin-1-yl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C18H20F3N9/c19-18(20,21)16-25-24-14-3-4-15(26-30(14)16)28-9-11-29(12-10-28)17-22-6-5-13(23-17)27-7-1-2-8-27/h3-6H,1-2,7-12H2
• InChI Key: MEXTYQXDAYNZKV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC(=NC=C2)N3CCN(CC3)C4=NN5C(=NN=C5C(F)(F)F)C=C4
• Molecular Formula: C18H20F3N9
• Molecular Weight: 419.4 g/mol

Description

The compound “4-(Pyrrolidin-1-yl)-2-{4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl}pyrimidine” is a complex organic molecule. It contains several functional groups including a pyrrolidine ring, a pyrimidine ring, a piperazine ring, and a trifluoromethyl group.

Synthesis Analysis

The synthesis of such compounds often involves multi-step reactions. For instance, the synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, which are structurally similar to the given compound, has been reported in the literature. The synthesis methods are systematized according to the method to assemble the pyrazolopyridine system. The trifluoromethyl group can be introduced through various methods, such as treatment of carboxylic acids with sulfur tetrafluoride.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use, which is not specified in the available information. For instance, some compounds with a trifluoromethyl group are used in pharmaceuticals and can have various mechanisms of action depending on the drug.